5-methyl-4-({1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methoxy)-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 2-methyl-4-[[4-[(5-methyl-2-methylsulfanylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methyl]-1,3-thiazole
• InChI: InChI=1S/C17H24N4OS2/c1-12-8-18-17(23-3)20-16(12)22-10-14-4-6-21(7-5-14)9-15-11-24-13(2)19-15/h8,11,14H,4-7,9-10H2,1-3H3
• InChI Key: ZLNCPDUOULPFOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1OCC2CCN(CC2)CC3=CSC(=N3)C)SC
• Molecular Formula: C17H24N4OS2
• Molecular Weight: 364.5 g/mol
• CAS No.: 2640949-79-5

Description

This compound features a pyrimidine core substituted with a methoxy group linked to a piperidin-4-ylmethyl moiety, which is further modified by a 2-methyl-1,3-thiazol-4-ylmethyl group.

Comparison with Similar Compounds

Structural Analogs and Key Features

The following compounds share structural motifs (pyrimidine cores, piperidine/piperazine linkages, or thiazole substituents) and are compared based on synthesis, physicochemical properties, and bioactivity:

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Synthesis Yield/Purity	Bioactivity Notes	Reference
Target Compound: 5-methyl-4-({1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methoxy)-2-(methylsulfanyl)pyrimidine	Pyrimidine	- 2-(Methylsulfanyl) - 4-Methoxy-piperidin-thiazole	Not reported	Hypothesized kinase inhibition	N/A
4-((5-Cyano-4-(4-methyl-2-(methylamino)thiazol-5-yl)-pyrimidin-2-yl)amino)benzenesulfonamide	Pyrimidine	- 5-Cyano - Thiazole-methylamino - Benzenesulfonamide	67% yield, 98% purity	Potential enzyme inhibition (e.g., kinases)
LDK378 (ALK inhibitor)	Pyrimidine-2,4-diamine	- Chloro - Piperidin-4-ylphenyl - Isopropylsulfonylphenyl	Not reported	IC50 < 0.2 nM (ALK), in vivo antitumor
[1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-yl]-Methanol	Pyrimidine	- Ethoxy - Piperidin-methanol	Not reported	Solubility: 17.9 µg/mL (pH 7.4)

Table 2: Physicochemical Properties

Compound	Molecular Weight	logP (Predicted)	Solubility (Aqueous)	Key Functional Groups Impacting Bioavailability
Target Compound	~420 g/mol	~3.5	Low (hydrophobic groups)	Thiazole (metabolic stability), Methylsulfanyl (lipophilicity)
Compound	~450 g/mol	~2.8	Moderate (sulfonamide)	Sulfonamide (polarity), Cyano (electron-withdrawing)
LDK378	~530 g/mol	~4.0	Low	Piperidine (basicity), Sulfonyl (polarity)

Bioactivity and Functional Insights

• Compound : The sulfonamide and thiazole groups may target ATP-binding pockets in kinases, analogous to known inhibitors .
• LDK378 : Demonstrates nanomolar potency against ALK due to optimized substituent positioning and steric hindrance reduction .
• Target Compound : The methylsulfanyl group may confer resistance to oxidative metabolism, while the thiazole-piperidine moiety could enhance binding to hydrophobic pockets in targets.

NMR and Structural Analysis (Indirect Insights)

Evidence highlights that minor substituent changes (e.g., methoxy vs. ethoxy) alter chemical shifts in regions critical to receptor binding. For the target compound, the 2-methylthiazole and piperidine-methoxy groups may create distinct chemical environments compared to analogs, influencing conformational stability .